5-Ph-IAA-AM

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: acetyloxymethyl 2-(5-phenyl-1H-indol-3-yl)acetate
• InChI: InChI=1S/C19H17NO4/c1-13(21)23-12-24-19(22)10-16-11-20-18-8-7-15(9-17(16)18)14-5-3-2-4-6-14/h2-9,11,20H,10,12H2,1H3
• InChI Key: FGVMSTLYCNILJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCOC(=O)CC1=CNC2=C1C=C(C=C2)C3=CC=CC=C3

Description

This compound is a derivative of 5-Phenyl-1H-indole-3-acetic acid (5-Ph-IAA) and is designed to release 5-Ph-IAA after hydrolyzation by intracellular esterases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ph-IAA-AM involves the esterification of 5-Phenyl-1H-indole-3-acetic acid with acetoxymethyl chloride. The reaction typically occurs in the presence of a base such as triethylamine in an organic solvent like dichloromethane . The reaction conditions are generally mild, with the temperature maintained at room temperature to avoid decomposition of the product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The final product is purified using techniques such as recrystallization or chromatography to achieve high purity levels .

Chemical Reactions Analysis

Types of Reactions

5-Ph-IAA-AM undergoes hydrolysis to release 5-Ph-IAA in the presence of intracellular esterases . This hydrolysis reaction is crucial for its function as a prodrug.

Common Reagents and Conditions

Hydrolysis: The hydrolysis of this compound is facilitated by intracellular esterases, which cleave the acetoxymethyl ester group to release 5-Ph-IAA.

Esterification: The initial synthesis involves the use of acetoxymethyl chloride and a base such as triethylamine.

Major Products

The primary product of the hydrolysis reaction is 5-Ph-IAA, which is the active form of the compound .

Scientific Research Applications

5-Ph-IAA-AM is widely used in scientific research, particularly in the field of molecular biology and genetics. Its primary application is in the Auxin Inducible Degron 2 system, where it induces the degradation of degron-fused proteins . This system is used to study protein function and regulation in various organisms, including yeast, mammalian cells, and model organisms like Caenorhabditis elegans .

In addition to its use in the degron system, this compound is also employed in studies involving controlled protein knockdown during embryogenesis and development . This makes it a valuable tool for investigating the roles of specific proteins in developmental processes and disease models.

Mechanism of Action

5-Ph-IAA-AM functions as a prodrug that releases 5-Ph-IAA upon hydrolysis by intracellular esterases . The released 5-Ph-IAA then interacts with the engineered TIR1 receptor (F79G mutant) in the Auxin Inducible Degron 2 system . This interaction promotes the ubiquitination and subsequent degradation of degron-fused proteins, allowing for precise control over protein levels in the cell .

Comparison with Similar Compounds

Similar Compounds

5-Phenyl-1H-indole-3-acetic acid (5-Ph-IAA): The parent compound of 5-Ph-IAA-AM, used in the original Auxin Inducible Degron system.

Indole-3-acetic acid (IAA): A naturally occurring auxin used in various biological studies.

Indole-3-butyric acid (IBA): Another auxin analog used in plant biology.

Uniqueness

This compound is unique due to its membrane-permeable nature, which allows it to efficiently enter cells and release the active compound, 5-Ph-IAA . This property makes it particularly useful in systems where rapid and controlled protein degradation is required .